Cas no 2364496-43-3 (tert-butyl 5-oxo-1,4,8-triazaspiro5.5undecane-8-carboxylate)

• Product Name: tert-butyl 5-oxo-1,4,8-triazaspiro5.5undecane-8-carboxylate
• CAS No: 2364496-43-3
• MF: C₁₃H₂₃N₃O₃
• MW: 269.34002327919
• MDL: MFCD32663234
• CID: 5674056
• PubChem ID: 146050079
• Update Time: 2025-05-23

tert-butyl 5-oxo-1,4,8-triazaspiro5.5undecane-8-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 5-oxo-1,4,8-triazaspiro[5.5]undecane-8-carboxylate
• 1,1-Dimethylethyl 5-oxo-1,4,8-triazaspiro[5.5]undecane-8-carboxylate (ACI)
• tert-butyl 5-oxo-1,4,8-triazaspiro5.5undecane-8-carboxylate

• MDL： MFCD32663234
• Inchi： 1S/C13H23N3O3/c1-12(2,3)19-11(18)16-8-4-5-13(9-16)10(17)14-6-7-15-13/h15H,4-9H2,1-3H3,(H,14,17)
• InChI Key： KBHSVLIMZHKKFE-UHFFFAOYSA-N
• SMILES： O=C(N1CC2(C(=O)NCCN2)CCC1)OC(C)(C)C

Additional information on tert-butyl 5-oxo-1,4,8-triazaspiro5.5undecane-8-carboxylate

Professional Introduction to Tert-butyl 5-oxo-1,4,8-triazaspiro5.5undecane-8-carboxylate (CAS No. 2364496-43-3)

Tert-butyl 5-oxo-1,4,8-triazaspiro5.5undecane-8-carboxylate (CAS No. 2364496-43-3) is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology due to its unique structural and functional properties. This compound belongs to the spirocyclic class of molecules, which are known for their complex three-dimensional structures and diverse biological activities. The presence of a tert-butyl group at the carboxyl position and a spirocyclic framework with a triazaspiro structure makes this molecule particularly intriguing for researchers exploring novel therapeutic agents.

The chemical structure of tert-butyl 5-oxo-1,4,8-triazaspiro5.5undecane-8-carboxylate features a spirocyclic core consisting of two fused rings: an eight-membered oxetane ring and a fifteen-membered triazaspiro ring. This unique arrangement imparts rigidity to the molecule, which can be advantageous in terms of binding affinity and selectivity when interacting with biological targets. The 5-oxo moiety within the triazaspiro ring introduces a region of high reactivity, making it a potential site for further functionalization or interaction with biological systems.

In recent years, there has been growing interest in spirocyclic compounds due to their potential as scaffolds for drug discovery. Spirocyclic structures are particularly valued for their ability to mimic the conformational flexibility of natural products while maintaining a stable core structure. This balance between flexibility and stability makes them ideal candidates for developing molecules with enhanced pharmacokinetic properties. The tert-butyl group at the carboxyl position further contributes to the molecule's physicochemical properties, influencing solubility, metabolic stability, and overall bioavailability.

One of the most compelling aspects of tert-butyl 5-oxo-1,4,8-triazaspiro5.5undecane-8-carboxylate is its potential application in the development of novel therapeutic agents. The triazaspiro core has shown promise in various biological assays, including anti-inflammatory, anti-cancer, and antimicrobial activities. Researchers have been particularly interested in exploring how the structural features of this compound can be leveraged to modulate specific biological pathways. For instance, studies have suggested that the rigid spirocyclic framework can enhance binding affinity to target proteins by optimizing key interactions such as hydrogen bonding and hydrophobic effects.

The carboxylate group at position 8 provides a versatile handle for further chemical modifications, allowing researchers to explore different derivatives with tailored biological activities. This flexibility is crucial in drug discovery pipelines, where iterative optimization is often necessary to achieve desired pharmacological profiles. Additionally, the presence of the 5-oxo moiety offers opportunities for covalent binding studies, which can be critical for understanding mechanism of action and designing more effective therapeutic agents.

Recent advancements in computational chemistry have enabled more sophisticated virtual screening approaches for identifying promising drug candidates. These methods leverage high-throughput virtual screening (HTVS) and molecular docking simulations to predict how different molecules might interact with biological targets. In this context, tert-butyl 5-oxo-1,4,8-triazaspiro5.5undecane-8-carboxylate has emerged as a compound of interest due to its unique structural features and potential biological activity.

The synthesis of such complex molecules often presents significant challenges due to their intricate structures. However, modern synthetic methodologies have made significant strides in facilitating the construction of spirocyclic compounds like this one. Techniques such as transition-metal-catalyzed reactions and asymmetric synthesis have enabled researchers to access these molecules with greater efficiency and precision. These advancements are crucial for translating promising candidates into viable drug candidates.

In conclusion, tert-butyl 5-oxo-1,4,8-triazaspiro5.5undecane-8-carboxylate represents an exciting opportunity for researchers in pharmaceutical chemistry and medicinal biology. Its unique structural features and potential biological activities make it a valuable scaffold for developing novel therapeutic agents. As research continues to uncover new applications for this compound and related spirocyclic structures, it is likely that we will see further advancements in our understanding of how these molecules can be harnessed to improve human health.